Cas no 181871-74-9 (2-amino-7-methoxy-3,4-dihydroquinazolin-4-one)

• Product Name: 2-amino-7-methoxy-3,4-dihydroquinazolin-4-one
• CAS No: 181871-74-9
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD30291126
• CID: 4618693
• PubChem ID: 135742348
• Update Time: 2025-06-08

2-amino-7-methoxy-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-7-methoxyquinazolin-4(3H)-one
• 2-Amino-4-hydroxy-7-methoxyquinazoline
• 2-Amino-7-methoxy-4(3h)-quinazolinone
• 2-amino-7-methoxy-3H-quinazolin-4-one
• 4(3H)quinazolinone,2-amino-7-methoxy-
• SY232333
• 4(3H)-Quinazolinone, 2-amino-7-methoxy-
• F15765
• 2-amino-7-methoxy-3,4-dihydroquinazolin-4-one
• MFCD30291126
• AKOS024205171
• AKOS024205176
• 181871-74-9
• SCHEMBL13975732
• DTXSID301287715

• MDL： MFCD30291126
• Inchi： 1S/C9H9N3O2/c1-14-5-2-3-6-7(4-5)11-9(10)12-8(6)13/h2-4H,1H3,(H3,10,11,12,13)
• InChI Key： QDZOJOIJLSSJRF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(NC(N)=NC=2C=1)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 76.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-amino-7-methoxy-3,4-dihydroquinazolin-4-one

Comprehensive Overview of 2-amino-7-methoxy-3,4-dihydroquinazolin-4-one (CAS No. 181871-74-9): Properties, Applications, and Research Insights

The compound 2-amino-7-methoxy-3,4-dihydroquinazolin-4-one (CAS No. 181871-74-9) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique quinazolinone core structure, coupled with functional groups like amino and methoxy, makes it a versatile scaffold for drug discovery and medicinal chemistry applications. Researchers are increasingly exploring its potential as a kinase inhibitor, anticancer agent, and neuroprotective compound, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for small molecule inhibitors and bioactive intermediates like 2-amino-7-methoxy-3,4-dihydroquinazolin-4-one has surged, driven by advancements in high-throughput screening and computational drug design. This compound's molecular weight (221.22 g/mol) and logP value (indicating moderate lipophilicity) suggest favorable pharmacokinetic properties, a hot topic in ADMET optimization discussions. Its heterocyclic framework also resonates with the growing interest in fragment-based drug discovery, where researchers seek structurally diverse building blocks.

The synthetic route for CAS 181871-74-9 typically involves cyclization of ortho-substituted aniline derivatives, with the methoxy group at the 7-position influencing regioselectivity. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its high purity (>98%), a critical parameter for assay development and structure-activity relationship (SAR) studies. These technical aspects address frequent search queries about compound validation and quality control in pharmaceutical research.

Beyond drug development, 2-amino-7-methoxy-3,4-dihydroquinazolin-4-one shows promise in agricultural chemistry as a template for plant growth regulators, reflecting the cross-disciplinary applications of quinazolinone derivatives. Its hydrogen bonding capacity and aromatic stacking potential make it relevant to materials science investigations, particularly in designing organic semiconductors—a trending area in sustainable technology.

Ongoing studies explore the compound's metabolic stability and cytochrome P450 interactions, addressing key concerns in drug metabolism research. The amino group at position 2 allows for further derivatization, enabling creation of prodrug candidates or bioconjugates—topics frequently searched in medicinal chemistry forums. Patent literature reveals its incorporation in multi-target-directed ligands for complex diseases, aligning with the polypharmacology paradigm gaining traction in academia.

From a commercial perspective, CAS 181871-74-9 is available as a research-grade chemical with proper COA documentation, meeting the needs of contract research organizations (CROs) and academic labs. Suppliers emphasize batch-to-batch consistency and structural elucidation data, responding to industry demands for reproducible research materials. Storage recommendations typically suggest desiccated conditions at -20°C to maintain stability, a practical consideration for laboratory handling.

The environmental profile of 2-amino-7-methoxy-3,4-dihydroquinazolin-4-one is increasingly scrutinized under green chemistry principles, with researchers investigating biodegradation pathways and eco-friendly synthesis methods. This addresses growing concerns about sustainable pharmaceutical manufacturing, a subject with rising search volume among environmental chemists and regulatory affairs professionals.

In conclusion, 181871-74-9 represents a compelling case study in how specialty chemicals bridge basic research and applied science. Its structural features continue to inspire innovations across drug discovery, material engineering, and agricultural science, while its commercial availability supports the expanding life sciences supply chain. Future research directions may explore its crystal polymorphism or formulation compatibility, answering emerging questions in pharmaceutical development circles.